3-[(3-chlorobenzoyl)amino]-N-isopropylbenzamide

• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol
• IUPAC Name: 3-[(3-chlorobenzoyl)amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C17H17ClN2O2/c1-11(2)19-16(21)13-6-4-8-15(10-13)20-17(22)12-5-3-7-14(18)9-12/h3-11H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: DDWAMWKSWFPJEE-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)Cl

Description

3-[(3-chlorobenzoyl)amino]-N-isopropylbenzamide, commonly known as CI-994, is a synthetic compound that belongs to the class of benzamides. It has been extensively studied for its potential use in cancer treatment.

Mechanism of Action

The exact mechanism of action of CI-994 is not fully understood. However, it is known to inhibit the activity of histone deacetylases (HDACs), which are enzymes that remove acetyl groups from histone proteins. This leads to the repression of gene expression, which can result in the inhibition of cell growth and induction of apoptosis (programmed cell death).
Biochemical and Physiological Effects:
CI-994 has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis (the formation of new blood vessels) and metastasis (the spread of cancer cells to other parts of the body). In addition, it has been shown to modulate the immune system and enhance the anti-tumor immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using CI-994 in lab experiments is its ability to enhance the anti-tumor activity of other chemotherapeutic agents. This can potentially lead to more effective cancer treatments. However, one of the limitations of using CI-994 is its potential toxicity to normal cells, which can result in side effects.

Future Directions

There are several future directions for research on CI-994. One area of research is to further elucidate its mechanism of action and identify specific targets that it interacts with. Another area of research is to develop more potent and selective HDAC inhibitors that have fewer side effects. Additionally, research can be conducted to investigate the potential use of CI-994 in combination with other immunotherapeutic agents for cancer treatment.

Synthesis Methods

The synthesis of CI-994 involves the reaction of 3-chlorobenzoic acid with N-isopropyl-3-aminobenzamide in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as N,N-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF). The resulting product is then purified by column chromatography to obtain pure CI-994.

Scientific Research Applications

CI-994 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including leukemia, lymphoma, breast, prostate, and lung cancer cells. It has also been shown to enhance the anti-tumor activity of other chemotherapeutic agents, such as cisplatin and paclitaxel.